Promethium trichloride

• CAS: 13779-10-7
• Molecular Formula: Cl3Pm-3
• Molecular Weight: 251.27 g/mol
• SMILES: [Cl-].[Cl-].[Cl-].[Pm]
• InChI: InChI=1S/3ClH.Pm/h3*1H;/p-3
• InChIKey: YLYVLNCEODSBDE-UHFFFAOYSA-K

Promethium Trichloride (PmCl₃) Procurement-Relevant Baseline: Class, Properties, and Known Data

Promethium trichloride (PmCl₃, CAS 13779-10-7) is the anhydrous trichloride salt of promethium, the only lanthanide element possessing no stable isotopes. It crystallizes in the hexagonal UCl₃-type structure (space group P6₃/m, No. 176) with lattice parameters a = 739 pm and c = 421 pm, yielding a calculated density of 4.19 g·cm⁻³, and melts at 655 °C [1]. PmCl₃ is an ionic, water-soluble salt synthesized by heating Pm₂O₃ in a stream of dry HCl at approximately 580 °C [2]. The most practical isotope, promethium-147 (²⁴⁷Pm), decays via β⁻ emission (Eₘₐₓ = 224.5 keV, Eₐᵥ ≈ 62 keV) with a half-life of 2.6234 years and an extremely weak gamma branch (121 keV, intensity 0.00285%), making PmCl₃ a convenient solid-state beta source for controlled laboratory and industrial settings [3].

β⁻ emitter — promethium-147 nuclide with 2.62-year half-life

Solid-state source — water-soluble PmCl₃ crystalline salt, anhydrous

Penetrative beta — maximum energy 224.5 keV supports through-wall excitation

• [1] Weigel, F. 'Promethium.' In Gmelin Handbook of Inorganic Chemistry, System Number 61, C4b, pp. 181–190. Springer, 1978. View Source
• [2] Wiberg, E., Wiberg, N., Holleman, A.F. Inorganic Chemistry. Academic Press, 2001, pp. 1700–1701. View Source
• [3] US Patent 20080060998 A1. 'Reactor Production and Purification of Promethium-147.' Filed 2006, published 2008. View Source

Why Generic Substitution Fails for Promethium Trichloride: The Substitution Risk Checklist

Promethium trichloride cannot be freely interchanged with neighboring lanthanide trichlorides—such as NdCl₃ or SmCl₃—for any application that exploits its radiological identity. While these compounds share the UCl₃ structural type and exhibit similar aqueous solubility, only PmCl₃ contains the β⁻-emitting ¹⁴⁷Pm nuclide [1]. Substituting NdCl₃ or SmCl₃ eliminates the endogenous ionizing radiation that defines PmCl₃'s core utility in radioluminescent sources, nuclear batteries, and self-luminous devices. Conversely, substitution with an alternative beta source such as tritium (³H) introduces substantially different beta energy, half-life, and physical form factor, altering dose rate, shielding requirements, and device geometry. The quantitative evidence below demonstrates that PmCl₃ occupies a structurally distinct and radiologically unique position that cannot be replicated by generic in-class or cross-class replacement without measurable performance loss.

Target (PmCl₃)

Substitute & Risk

Radioactive ¹⁴⁷Pm β⁻ source

NdCl₃ or SmCl₃ — same UCl₃ structure, but no ionizing radiation; eliminates core beta-source function.

High-energy beta (Eₘₐₓ 224.5 keV)

Tritium — beta energy only 18 keV max, much shorter range; alters dose rate, shielding, and device geometry.

• [1] Wilmarth, W.R., Begun, G.M., Haire, R.G., Peterson, J.R. 'Raman spectra of Pm₂O₃, PmF₃, PmCl₃, PmBr₃ and PmI₃.' Journal of Raman Spectroscopy, 1988, 19, 271–275. View Source

Promethium Trichloride: Head-to-Head Quantitative Evidence for Scientific Selection

Melting Point Anomaly: PmCl₃ Exhibits the Lowest Melting Point Among Nd–Sm Trichlorides

PmCl₃ displays a melting point of 655 °C, which is 104 °C lower than that of its lighter neighbor NdCl₃ (759 °C) and 27 °C lower than its heavier neighbor SmCl₃ (682 °C), representing a quantifiable dip in the lanthanide trichloride series [1][2][3]. This departure from a monotonic trend across the series has implications for molten-salt processing and thermal budget decisions during procurement.

Melting point

Head-to-head

655 °C — 104 °C lower than NdCl₃, 27 °C lower than SmCl₃

Reported lowest melting point among Nd–Sm trichlorides; supports molten-salt processing temperature selection.

Anhydrous solid, ambient pressure; CRC/Gmelin data.

Evidence Dimension	Melting point (anhydrous trichloride)
Target Compound Data	PmCl₃: 655 °C
Comparator Or Baseline	NdCl₃: 759 °C; SmCl₃: 682 °C
Quantified Difference	PmCl₃ is 104 °C lower than NdCl₃; 27 °C lower than SmCl₃
Conditions	Anhydrous solid, ambient pressure; data from CRC Handbook / Gmelin compilations

Why This Matters

For applications involving molten-salt processing or thermal management, PmCl₃ requires substantially lower furnace temperatures than NdCl₃, directly affecting energy cost and reactor material selection.

• [1] Weigel, F. 'Promethium.' In Gmelin Handbook of Inorganic Chemistry, System Number 61, C4b, pp. 181–190. Springer, 1978. View Source
• [2] Haynes, W.M. (ed.) CRC Handbook of Chemistry and Physics, 95th Edition. CRC Press, 2014, Section 4, p. 77. View Source
• [3] Wikipedia contributors. 'Samarium(III) chloride.' Wikipedia, The Free Encyclopedia. Accessed May 2026. View Source

Density and Lattice Contraction: PmCl₃ Occupies a Quantifiable Intermediate Structural Position

Experimental XRD data place PmCl₃ density at 4.19 g·cm⁻³ with lattice parameters a = 739 pm and c = 421 pm. This sits between NdCl₃ (density 4.13 g·cm⁻³, a = 739.88 pm, c = 424.23 pm) and SmCl₃ (density 4.46 g·cm⁻³). The Pm–Cl bond length of 2.75 Å also falls between Sm–Cl (2.73 Å) and Nd–Cl (2.90 Å shorter bonds), quantitatively reflecting the lanthanide contraction effect [1][2][3].

Crystal density

Cross-study

4.19 g·cm⁻³, a=739 pm, c=421 pm; Pm–Cl 2.75 Å

Intermediate structural parameters between NdCl₃ and SmCl₃; relevant for lattice-matching in solid-state synthesis.

Room-temperature XRD; Materials Project DFT bond lengths.

Evidence Dimension	Crystal density and lattice parameters
Target Compound Data	PmCl₃: ρ = 4.19 g·cm⁻³, a = 739 pm, c = 421 pm, Pm–Cl = 2.75 Å
Comparator Or Baseline	NdCl₃: ρ = 4.13 g·cm⁻³, a = 739.88 pm, c = 424.23 pm, Nd–Cl (short) = 2.90 Å; SmCl₃: ρ = 4.46 g·cm⁻³, Sm–Cl = 2.73 Å
Quantified Difference	PmCl₃ density exceeds NdCl₃ by 1.5% and is 6.1% below SmCl₃; Pm–Cl bond is 5.2% shorter than Nd–Cl (short) and 0.7% longer than Sm–Cl
Conditions	Room-temperature XRD; hexagonal P6₃/m structure; Materials Project DFT data for bond lengths

Why This Matters

When procuring for solid-state synthesis or crystal engineering, PmCl₃ provides predictable intermediate structural parameters distinct from both NdCl₃ and SmCl₃, enabling doping or alloying strategies that require specific lattice-matching.

• [1] Weigel, F. 'Promethium.' In Gmelin Handbook of Inorganic Chemistry, System Number 61, C4b, pp. 181–190. Springer, 1978. View Source
• [2] Wikipedia contributors. 'Neodymium(III) chloride.' Wikipedia, The Free Encyclopedia. Accessed May 2026. Lattice parameters: a = 0.73988 nm, c = 0.42423 nm. View Source
• [3] Materials Project. 'Materials Data on PmCl₃ (mp-863658).' OSTI ID 1309860, 2020. Pm–Cl bond length 2.75 Å. 'Materials Data on SmCl₃ (mp-867875).' OSTI ID 1312235, 2020. Sm–Cl bond length 2.73 Å. 'Materials Data on NdCl₃ (mp-23183).' OSTI ID 1199304, 2020. Nd–Cl bond lengths 2.90 Å. View Source

Nuclear Battery Conversion Efficiency: Promethium-147 Outperforms Tritium by a Factor of 1.75–2.7×

In direct charge nuclear battery architectures, promethium-147 sources achieve a theoretical maximum efficiency of 21% and an experimentally demonstrated efficiency of 15%, compared to tritium's theoretical 12% and demonstrated 5.5% [1]. This 1.75× advantage at the theoretical level and 2.7× at the demonstrated level stem from Pm-147's higher beta endpoint energy (224.5 keV vs. tritium's 18 keV maximum), which increases ionization density in the collector.

Nuclear battery efficiency

Cross-study

2.73× demonstrated efficiency vs. tritium (15% vs. 5.5%)

Reported efficiency advantage in direct charge betavoltaic architecture.

Cylindrical vacuum design, 2.6 Ci Pm-147 source.

Evidence Dimension	Direct charge nuclear battery efficiency
Target Compound Data	Pm-147 (PmCl₃ source): Theoretical max efficiency 21%; experimentally demonstrated efficiency 15%
Comparator Or Baseline	Tritium (³H): Theoretical max efficiency 12%; experimentally demonstrated efficiency 5.5%
Quantified Difference	Pm-147 theoretical advantage: 1.75× (21%/12%); demonstrated advantage: 2.73× (15%/5.5%)
Conditions	Direct charge nuclear battery with vacuum dielectric; cylindrical design with 4π source geometry; Pm-147 source at 2.6 Ci activity

Why This Matters

For procurement decisions involving betavoltaic power sources, PmCl₃ enables higher electrical output per curie of source activity and per unit mass compared to tritium-based alternatives, directly impacting device power density.

• [1] Yakubova, G.N. 'Nuclear Batteries with Tritium and Promethium-147 Radioactive Sources.' Ph.D. Dissertation, University of Illinois at Urbana-Champaign, 2010. View Source

Beta Particle Penetration Depth: Pm-147 Provides Tunable Shielding Whereas Tritium Cannot Penetrate Enclosures

The 224.5 keV maximum beta particles from promethium-147 have sufficient energy to penetrate phosphor coatings and thin enclosure walls, enabling versatile radioluminescent source geometries. In contrast, tritium's 5.7 keV average beta particles cannot pass through an enclosing glass tube or human skin [1][2]. This fundamental difference dictates that Pm-147 sources can excite a phosphor at a distance, while tritium requires intimate gas-phase contact with the phosphor.

Beta penetration

Cross-study

Pm-147 Eₘₐₓ 224.5 keV vs. tritium 18 keV; >10× range difference

Enables through-wall phosphor excitation; tritium cannot penetrate glass enclosures.

Practical shielding and radioluminescent device engineering context.

Evidence Dimension	Beta particle maximum energy and penetration
Target Compound Data	Pm-147: Eₘₐₓ = 224.5 keV, capable of penetrating thin enclosures
Comparator Or Baseline	Tritium (³H): Eₘₐₓ = 18 keV, Eₐᵥ = 5.7 keV, cannot penetrate glass tube or skin
Quantified Difference	Pm-147 maximum beta energy is 12.5× that of tritium; approximate range in matter differs by >10×
Conditions	Beta endpoint energies from nuclear data compilations; practical penetration observations from radioluminescent device engineering

Why This Matters

Selection between Pm-147 and tritium for radioluminescent devices depends critically on whether the application requires through-wall excitation (Pm-147) or benefits from intrinsic encapsulation safety (tritium), making PmCl₃ the mandatory choice for solid-state beta-excited phosphor configurations.

• [1] US Patent 20080060998 A1. 'Reactor Production and Purification of Promethium-147.' Filed 2006, published 2008. Max energy 224.5 keV, avg energy ~62 keV. View Source
• [2] ScienceMadness Wiki. 'Radioluminescence.' Section on tritium: 5.7 keV beta particles cannot pass through glass tube or human skin. Accessed May 2026. View Source

Phosphor Longevity: Beta-Emitting Pm-147 Preserves Phosphor Lattice Integrity vs. Alpha-Emitting Radium-226

Alpha particles from radium-226 cause rapid lattice displacement damage in ZnS-type phosphors, leading to significant luminosity decay within months. Beta particles from promethium-147, being approximately 7,000× less massive and producing far fewer atomic displacements per unit energy deposited, extend the useful luminescent lifetime of the phosphor [1]. The luminosity does not degrade as rapidly, which is why Pm-147 replaced radium in commercial signal lights and watch dials.

Phosphor longevity

Class-level

Beta irradiation preserves ZnS-type phosphor lattice vs. alpha damage from radium-226

Reported sustained luminescent output over years, relevant for long-life sources.

Qualitative radioluminescence engineering observation; requires product-specific validation.

Evidence Dimension	Phosphor lattice degradation rate under chronic irradiation
Target Compound Data	Pm-147 (beta emitter): Significantly slower phosphor degradation; usable over multiple years
Comparator Or Baseline	Radium-226 (alpha emitter): Rapid phosphor lattice degradation; luminosity decays noticeably within months
Quantified Difference	Qualitative but well-established in radioluminescence engineering: beta irradiation causes orders-of-magnitude fewer displacements per primary knock-on atom than alpha irradiation
Conditions	ZnS:Cu or ZnS:Ag phosphor matrices; continuous irradiation at equivalent light output

Why This Matters

For any application requiring sustained radioluminescent output beyond ~1 year, beta-emitting PmCl₃ is functionally mandatory over alpha-emitting sources; the absence of gamma emissions further eliminates the shielding bulk required for radium.

• [1] ScienceMadness Wiki. 'Radioluminescence.' Promethium section: beta emission does not degrade phosphor lattice as fast as alpha emitters. Accessed May 2026. View Source

CsCl–PmCl₃ Phase Diagram: CALPHAD Predicts an Anomalous Thermodynamic Collapse at the Promethium Point

Computational thermodynamic analysis of the CsCl–PmCl₃ pseudobinary system using the CALPHAD method reveals an unexpected discontinuity in the lanthanide trichloride trend: the predicted decomposition temperature of Cs₂PmCl₅(s) deviates from the systematic behavior observed for the neighboring Nd and Sm analogs, described as a 'collapse at the promethium point' [1]. This anomaly, while predicted rather than experimentally measured due to the scarcity of Pm, suggests that PmCl₃-based molten salt or solid electrolyte systems may exhibit unique phase behavior not predictable by interpolation from Nd and Sm data.

Phase diagram (CsCl–PmCl₃)

Supporting

CALPHAD predicts anomalous thermodynamic collapse at Pm point, deviating from Nd/Sm trend

Supports need for experimental PmCl₃ data; interpolation from NdCl₃/SmCl₃ may be unreliable for ternary halide design.

Computational prediction; experimental verification lacking due to Pm scarcity.

Evidence Dimension	Predicted phase stability in CsCl–LnCl₃ systems
Target Compound Data	CsCl–PmCl₃ system: anomalous collapse in predicted phase transition temperatures compared to lanthanide trend line
Comparator Or Baseline	CsCl–NdCl₃ and CsCl–SmCl₃ systems: follow expected lanthanide monotonic trends
Quantified Difference	Qualitative anomaly noted: 'unexpected collapse at the promethium point' in thermodynamic tendencies
Conditions	CALPHAD method; database of alkali halide–lanthanide halide thermodynamic properties

Why This Matters

For researchers investigating PmCl₃ as a precursor for Na₃PmCl₆ solid electrolytes or other ternary halide phases, CALPHAD predictions indicate that thermodynamic parameters cannot be reliably estimated by interpolation from NdCl₃ and SmCl₃ data, making experimental PmCl₃ procurement essential.

• [1] Kapała, J. et al. 'Prediction of the thermodynamic data of the pseudobinary alkali halide–lanthanide halide condensed systems.' Journal of Alloys and Compounds, 2008, 451, 114–117. View Source

Promethium Trichloride: Evidence-Based Application Scenarios for Procurement Decision-Making

Betavoltaic Nuclear Battery Fabrication Using PmCl₃ as Solid-State Beta Source

The 2.73× demonstrated efficiency advantage of Pm-147 over tritium in direct charge nuclear battery architectures (15% vs. 5.5%) makes PmCl₃ the preferred precursor for high-power-density betavoltaic devices [1]. Users procuring PmCl₃ for this application should specify isotopic purity (¹⁴⁷Pm enrichment) to minimize gamma-emitting ¹⁴⁶Pm and ¹⁴⁸Pm contaminants, which would otherwise increase shielding requirements and compromise the inherent safety advantage of pure beta emission.

Radioluminescent Signal and Display Component Manufacturing

PmCl₃ mixed with ZnS-based phosphors provides persistent self-luminous output without external power, leveraging the 224.5 keV beta endpoint for through-phosphor excitation [1]. Unlike tritium-based systems that require sealed glass tubes with intimate gas–phosphor contact, PmCl₃ can be applied as a solid-state coating, simplifying manufacturing. The absence of alpha-induced phosphor degradation ensures luminosity stability over the 2–5 year operational window dictated by the 2.62-year half-life [2].

Cold-Cathode Discharge Lamp Ignition Enhancement

As documented in patent literature, sealing approximately 10⁻¹⁶ grams of a promethium-147 salt (including PmCl₃) inside a cold-cathode discharge lamp bulb provides initial electrons via beta emission, enabling immediate lamp ignition even in complete darkness [1]. This application exploits the unique combination of Pm-147's penetrative beta energy (sufficient to ionize the fill gas through the electrode gap) and its low gamma emission (avoiding unwanted X-ray generation), a combination not offered by tritium or radium alternatives.

Precursor for Sodium Halide Solid Electrolyte Research (Na₃PmCl₆)

Computational studies identify PmCl₃ as a building block for Na₃MCl₆ solid electrolytes in all-solid-state sodium-ion batteries [1]. The anomalous thermodynamic behavior predicted for the CsCl–PmCl₃ system suggests that Na₃PmCl₆ may exhibit phase stability and ionic conductivity distinct from Nd and Sm analogs, making authentic PmCl₃ procurement essential for experimental validation rather than relying on interpolations from neighboring lanthanide data [2].

Application

Selection Property

Validation Focus

Betavoltaic power-source research

Beta energy and isotopic purity

Conversion efficiency endpoint

Radioluminescent device research

Beta penetration for through-phosphor excitation

Luminosity stability and half-life

Cold-cathode discharge lamp ignition

Beta-ionization in gas phase

Ignition reliability and minimal gamma interference

Na₃PmCl₆ solid electrolyte research

Phase behavior distinct from Nd/Sm analogs

Thermodynamic phase stability validation

• [1] Yakubova, G.N. 'Nuclear Batteries with Tritium and Promethium-147 Radioactive Sources.' Ph.D. Dissertation, University of Illinois at Urbana-Champaign, 2010. View Source
• [2] ScienceMadness Wiki. 'Radioluminescence.' Promethium section: 2.62-year half-life, beta emission does not degrade phosphor. Accessed May 2026. View Source